Cas no 787590-57-2 (Imidazo[1,2-a]pyrazin-8-amine, N-(1-methylethyl)-3-phenyl-)

• Product Name: Imidazo[1,2-a]pyrazin-8-amine, N-(1-methylethyl)-3-phenyl-
• CAS No: 787590-57-2
• MF: C₁₅H₁₆N₄
• MW: 252.314342498779
• CID: 533987
• PubChem ID: 11196077
• Update Time: 2025-04-19

Imidazo[1,2-a]pyrazin-8-amine, N-(1-methylethyl)-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyrazin-8-amine, N-(1-methylethyl)-3-phenyl-
• 3-phenyl-N-propan-2-ylimidazo[1,2-a]pyrazin-8-amine
• 787590-57-2
• SCHEMBL5399557
• DTXSID30458419
• N-ISOPROPYL-3-PHENYLIMIDAZO[1,2-A]PYRAZIN-8-AMINE

• Inchi： 1S/C15H16N4/c1-11(2)18-14-15-17-10-13(19(15)9-8-16-14)12-6-4-3-5-7-12/h3-11H,1-2H3,(H,16,18)
• InChI Key： IRUMDPVHSQJNKZ-UHFFFAOYSA-N
• SMILES： N12C=CN=C(C1=NC=C2C1C=CC=CC=1)NC(C)C

Computed Properties

• Exact Mass: 252.137496527g/mol
• Monoisotopic Mass: 252.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 42.2Ų